![molecular formula C13H23N3 B6147058 {3-[(3-aminopropyl)amino]propyl}(benzyl)amine CAS No. 22029-45-4](/img/no-structure.png)
{3-[(3-aminopropyl)amino]propyl}(benzyl)amine
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Overview
Description
{3-[(3-aminopropyl)amino]propyl}(benzyl)amine, also known as N-benzyl-3-aminopropylamine, is an organic compound that has been used in a variety of scientific research applications due to its unique properties. This compound is a derivative of an amine and is composed of a benzyl group attached to a three-carbon chain. It is a colorless liquid at room temperature and is soluble in water and alcohol.
Scientific Research Applications
{3-[(3-aminopropyl)amino]propyl}(benzyl)amine has been widely used in scientific research due to its unique properties. It has been used as a substrate in enzyme studies, as a reagent in organic synthesis, and as a ligand in metal coordination studies. It has also been used as a substrate for the preparation of polymers and as a surfactant.
Mechanism of Action
The mechanism of action of {3-[(3-aminopropyl)amino]propyl}(benzyl)amine is not fully understood. However, it is thought to act as a chelator, forming complexes with metal ions in aqueous solutions. It is also believed to act as an inhibitor of some enzymes, as well as a substrate for other enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied. However, it has been shown to have some antioxidant activity and to inhibit the activity of certain enzymes. It has also been shown to have some anti-inflammatory activity and to inhibit the growth of some bacteria.
Advantages and Limitations for Lab Experiments
The advantages of using {3-[(3-aminopropyl)amino]propyl}(benzyl)amine in laboratory experiments include its low cost, its availability in a variety of forms, and its solubility in a variety of solvents. It also has a relatively low toxicity, making it safe to handle. However, it is important to note that this compound can react with other substances, so it is important to take precautions when handling it.
Future Directions
There are many potential future directions for research involving {3-[(3-aminopropyl)amino]propyl}(benzyl)amine. These include further studies into its mechanism of action, its potential use as a drug delivery vehicle, and its potential use in the synthesis of polymers. Additionally, further research could be conducted into its potential therapeutic effects, its potential use as a surfactant, and its potential use as a reagent in organic synthesis. Finally, further studies could be conducted into its potential use as a ligand in metal coordination studies.
Synthesis Methods
The synthesis of {3-[(3-aminopropyl)amino]propyl}(benzyl)amine can be achieved by reacting either benzyl chloride or benzyl bromide with 3-aminopropanol in the presence of an acid catalyst. The reaction is typically conducted in a solvent such as acetonitrile or dichloromethane. The reaction is exothermic and is usually completed in a few hours.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '{3-[(3-aminopropyl)amino]propyl}(benzyl)amine' involves the reaction of benzylamine with 3-bromopropylamine followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "Benzylamine", "3-bromopropylamine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: Dissolve benzylamine in ethanol and add 3-bromopropylamine dropwise with stirring. Heat the mixture at reflux for 24 hours.", "Step 2: Cool the reaction mixture and add hydrochloric acid to adjust the pH to 2. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 3: Dissolve the product in ethanol and add sodium borohydride. Stir the mixture at room temperature for 2 hours.", "Step 4: Add hydrochloric acid dropwise to the reaction mixture to adjust the pH to 2. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 5: Dissolve the product in ethanol and add sodium hydroxide to adjust the pH to 10. Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Step 6: Purify the product by column chromatography using a silica gel column and eluting with a mixture of ethyl acetate and hexanes." ] } | |
CAS RN |
22029-45-4 |
Molecular Formula |
C13H23N3 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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